1-[7-Butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-naphthyl methyl ether

• Molecular Formula: C26H24N4O3S
• Molecular Weight: 472.6 g/mol
• IUPAC Name: 1-[6-(2-methoxynaphthalen-1-yl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]butan-1-one
• InChI: InChI=1S/C26H24N4O3S/c1-4-9-21(31)30-19-13-8-7-12-18(19)23-24(27-26(34-3)29-28-23)33-25(30)22-17-11-6-5-10-16(17)14-15-20(22)32-2/h5-8,10-15,25H,4,9H2,1-3H3
• InChI Key: WCPAYGWEUJFWPD-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=C(C=CC5=CC=CC=C54)OC

Description

1-[7-Butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-naphthyl methyl ether is a chemical compound used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-[7-Butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-naphthyl methyl ether involves its ability to inhibit tubulin polymerization, which is essential for cell division. This leads to the disruption of microtubule dynamics and ultimately cell death. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound has potent anti-cancer activity in vitro and in vivo. It has also been shown to have anti-inflammatory effects in animal models of inflammation. However, further studies are needed to determine the full extent of its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[7-Butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-naphthyl methyl ether in lab experiments is its potent anti-cancer activity, which makes it a promising candidate for cancer treatment. However, its low solubility in aqueous solutions can make it challenging to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on 1-[7-Butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-naphthyl methyl ether. One area of interest is exploring its potential as a treatment for other diseases beyond cancer, such as inflammatory disorders and neurodegenerative diseases. Additionally, further studies are needed to determine the full extent of its biochemical and physiological effects, as well as to optimize its synthesis and improve its solubility in aqueous solutions.
In conclusion, this compound is a promising compound for scientific research due to its potential therapeutic applications in cancer treatment, anti-inflammatory effects, and effects on the central nervous system. While there are limitations to its use in lab experiments, further research is needed to fully understand its biochemical and physiological effects and optimize its synthesis for future therapeutic applications.

Synthesis Methods

The synthesis of 1-[7-Butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-naphthyl methyl ether involves several steps, including the reaction of 2-naphthol with butyric anhydride, followed by the reaction of the resulting product with thioacetic acid and hydrazine hydrate. The final step involves the reaction of the intermediate product with methyl iodide to yield the desired compound.

Scientific Research Applications

1-[7-Butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-naphthyl methyl ether has been studied for its potential therapeutic applications in cancer treatment, specifically as a tubulin polymerization inhibitor. It has also been studied for its potential use as an anti-inflammatory agent and for its effects on the central nervous system.